BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling cis-
3-Nonene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493

Essential Safety and Handling Guide for cis-3-
Nonene

This guide provides immediate, essential safety and logistical information for handling cis-3-
Nonene in a laboratory setting. Adherence to these procedures is critical for ensuring personal
safety and maintaining a secure research environment. cis-3-Nonene is a flammable liquid and
can cause skin, eye, and respiratory irritation.[1][2] Proper personal protective equipment
(PPE) and handling protocols are mandatory to mitigate these risks.

Key Safety Data Summary

A comprehensive summary of quantitative safety data for cis-3-Nonene is provided below,
enabling a quick assessment of its physical and chemical properties.
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Property Value Source
Molecular Formula CoHis [1112][3]
Molecular Weight 126.24 g/mol [1][2]
Appearance Colorless liquid [1114]
Odor Gasoline-like

Boiling Point 147.6°C [5]
Flash Point 26°C (78.8°F)

Density 0.734 g/mL at 25°C [5]
Water Solubility Insoluble

Flammable liquids (Category
3), Aspiration hazard (Category
1), Skin irritation (Category 2),
Serious eye irritation (Category
o 2), Specific target organ
GHS Hazard Classifications o ) [1][2]
toxicity — single exposure
(Respiratory tract irritation)
(Category 3), Hazardous to the
aguatic environment, long-term

hazard (Category 4)

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling cis-3-Nonene to prevent exposure and ensure
safety.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://wap.guidechem.com/encyclopedia/cis-3-nonene-dic157281.html
https://pubchem.ncbi.nlm.nih.gov/compound/5364453
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H18/c1-3-5-7-9-8-6-4-2/h5,7H,3-4,6,8-9H2,1-2H3/b7-5-
https://wap.guidechem.com/encyclopedia/cis-3-nonene-dic157281.html
https://pubchem.ncbi.nlm.nih.gov/compound/5364453
https://wap.guidechem.com/encyclopedia/cis-3-nonene-dic157281.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17846~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:22:29~~cis-3-Nonen-1-ol~~
https://www.chembk.com/en/chem/non-3-ene
https://www.chembk.com/en/chem/non-3-ene
https://wap.guidechem.com/encyclopedia/cis-3-nonene-dic157281.html
https://pubchem.ncbi.nlm.nih.gov/compound/5364453
https://www.benchchem.com/product/b1606493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Body Area Required PPE Specifications & Notes

For procedures with a higher
Chemical safety goggles or a risk of splashing, a face shield

Eyes/Face ] N ) -
face shield should be utilized in addition to

goggles.[1][6]

Protective gloves made of PVC
or other suitable resistant
_ _ material are necessary to
Hands Chemical-resistant gloves )
prevent skin contact.[1][6]
Inspect gloves for any defects

before each use.

A standard laboratory coat
should be worn to protect
personal clothing.[6] For larger
Body Laboratory coat quantities or splash potential, a
chemically resistant apron is

recommended.

Work should be conducted in a
) ) ) well-ventilated area, preferably
Respiratory Use in a well-ventilated area ) ]
in a chemical fume hood, to

avoid breathing vapors.[1]

Experimental Protocol: Safe Handling of cis-3-
Nonene

Adherence to the following step-by-step guide is crucial for mitigating risks associated with the
handling of cis-3-Nonene.

1. Preparation and Engineering Controls:
e Ensure a chemical fume hood is operational and available.

» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.[6]
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» Remove all potential ignition sources from the work area, such as open flames, hot plates,
and spark-producing equipment.[5][6]

e Ground and bond all containers and receiving equipment to prevent static discharge.[6]
e Use only non-sparking tools.[6]

2. Donning Personal Protective Equipment (PPE):

e Put on a laboratory coat.

o Wear chemical safety goggles. If a significant splash risk exists, also wear a face shield.
» Don the appropriate chemical-resistant gloves.

3. Handling and Dispensing:

o Conduct all manipulations of cis-3-Nonene inside a chemical fume hood.[1]

o When transferring the liquid, do so slowly to minimize splashing and vapor generation.
o Keep the container tightly closed when not in use.[1][6]

4. In Case of a Spill:

o Alert others in the vicinity.

« If the spill is large or you are not trained to handle it, evacuate the area and contact your
institution's emergency response team.

o For small spills, absorb the material with an inert, non-combustible absorbent material (e.qg.,
sand, vermiculite).

» Collect the absorbed material and place it in a suitable, sealed container for disposal.[7]

o Clean the spill area with soap and water, and ensure the area is well-ventilated.

Operational and Disposal Plan
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A clear plan for the use and disposal of cis-3-Nonene is essential for safety and environmental
protection.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Store away from heat, sparks, open flames, and other ignition sources.[6]

Store locked up.[1][6]

Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal:

o Dispose of unused cis-3-Nonene and any contaminated materials as hazardous waste.
e Do not empty into drains.[5]

» All disposal activities must be in accordance with federal, state, and local environmental
regulations.

o Containers should not be reused and should be disposed of in the same manner as the
unused product.

Workflow for Safe Handling of cis-3-Nonene
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Workflow for Safe Handling of cis-3-Nonene

1. Preparation

Verify Fume Hood, Eyewash, and Shower

2. Don PPE

Lab Coat

Remove Ignition Sources

Ground and Bond Equipment

Safety Goggles / Face Shield

Chemical-Resistant Gloves

3. Handling
A/

Work in Fume Hood

i

Transfer Slowly

i

Keep Container Closed

4. Storage & Disposal

Store in Cool, Ventilated Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key safety procedures for handling cis-3-Nonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling cis-3-
Nonene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606493#personal-protective-equipment-for-
handling-cis-3-nonene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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